3-bromo-N-cyano-4-fluoro-N-[(1-propyl-1H-1,2,3,4-tetrazol-5-yl)methyl]aniline

• IUPAC Name: (3-bromo-4-fluorophenyl)-[(1-propyltetrazol-5-yl)methyl]cyanamide
• InChI: InChI=1S/C12H12BrFN6/c1-2-5-20-12(16-17-18-20)7-19(8-15)9-3-4-11(14)10(13)6-9/h3-4,6H,2,5,7H2,1H3
• InChI Key: NJRKBYYZBMJIBE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=N1)CN(C#N)C2=CC(=C(C=C2)F)Br
• Molecular Formula: C12H12BrFN6
• Molecular Weight: 339.17 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The electron-withdrawing cyano group and electron-donating aniline group could have interesting effects on the electronic structure of the molecule. The tetrazole ring, being a heterocycle with multiple nitrogen atoms, would also contribute to the complexity of the molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the bromine atom could be displaced in a nucleophilic substitution reaction. The cyano group could undergo transformations to form a variety of other functional groups. The aniline group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano group and the potentially ionizable tetrazole ring could impact the compound’s solubility in different solvents. The bromine and fluorine atoms could influence the compound’s density and boiling/melting points.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or catalyst), it’s difficult to comment on its mechanism of action. If used as a drug, the compound’s mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

As with any chemical compound, handling “3-bromo-N-cyano-4-fluoro-N-[(1-propyl-1H-1,2,3,4-tetrazol-5-yl)methyl]aniline” would require appropriate safety measures. Based on its structure, it could potentially be harmful if swallowed, inhaled, or if it comes into contact with skin. Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could potentially be used as a building block in the synthesis of more complex molecules, or as a ligand in metal-catalyzed reactions. Further studies could also explore its potential biological activity.